Cas no 1283483-21-5 (2-((Ethylthio)methyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 2-((Ethylthio)methyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 1283483-21-5
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 5148934
• Update Time: 2025-06-07

2-((Ethylthio)methyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-((Ethylthio)methyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• 2-[(ethylsulfanyl)methyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 2-[(ethylthio)methyl]-1,6-dihydro-6-oxo-

• Inchi： 1S/C8H10N2O3S/c1-2-14-4-6-9-3-5(8(12)13)7(11)10-6/h3H,2,4H2,1H3,(H,12,13)(H,9,10,11)
• InChI Key： BJUAJALPCSZWFM-UHFFFAOYSA-N
• SMILES： S(CC)CC1=NC=C(C(=O)O)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 0.6
• Topological Polar Surface Area: 104

Additional information on 2-((Ethylthio)methyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

Introduction to 2-((Ethylthio)methyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 1283483-21-5) in Modern Pharmaceutical Research

2-((Ethylthio)methyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, identified by its CAS number 1283483-21-5, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural versatility and potential applications in drug discovery and development. The compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are widely recognized for their role in biological processes and medicinal chemistry.

The structural framework of 2-((Ethylthio)methyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid incorporates several key functional groups, including an ethylthiomethyl group at the 2-position, a carboxylic acid at the 5-position, and an oxo group at the 6-position. These functional groups contribute to its reactivity and make it a valuable scaffold for synthesizing more complex molecules. The presence of the ethylthiomethyl group, in particular, has been explored for its ability to modulate biological activity through various mechanisms.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyrimidine-based compounds can exhibit properties such as kinase inhibition, antimicrobial effects, and anti-inflammatory actions. The compound 2-((Ethylthio)methyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 1283483-21-5) has been investigated for its potential in these areas, with researchers focusing on its ability to interact with specific targets in biological systems.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex pharmacological agents. The pyrimidine core provides a stable platform that can be modified through various chemical reactions to introduce additional functional groups or alter the electronic properties of the molecule. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-((Ethylthio)methyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 1283483-21-5) interacts with biological targets. Molecular docking studies have been employed to predict binding affinities and identify potential drug-like properties. These studies have revealed that the compound can bind to various enzymes and receptors, suggesting multiple avenues for therapeutic intervention.

The synthesis of this compound has also seen significant improvements, with modern methodologies allowing for more efficient and scalable production processes. Techniques such as multi-step organic synthesis and catalytic transformations have enabled researchers to produce high-purity samples of 2-((Ethylthio)methyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 1283483-21-5) under controlled conditions. These advancements have not only facilitated laboratory research but also opened doors for industrial applications.

In clinical research, the compound has been tested in various preclinical models to evaluate its pharmacological effects. Preliminary studies have shown promising results in terms of bioavailability and target specificity. The ability of 2-((Ethylthio)methyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 1283483-21-5) to modulate key biological pathways makes it a candidate for further investigation in human trials.

The future prospects of this compound are vast, with ongoing research exploring new synthetic routes and potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of molecular interactions continues to evolve, compounds like 2-(Ethylthio)methyl)-6 oxo -1 , 6 dihydrop y rimid ine -5 carbox y lic ac id (CAS No . 1283483 -21 -5) will play a crucial role in shaping the next generation of therapeutics.

The versatility of this molecule underscores its importance in pharmaceutical chemistry. Its ability to serve as a building block for more complex drugs highlights its significance in drug discovery pipelines. As researchers continue to uncover new applications and refine synthetic methodologies, the impact of compounds like 2-(Ethylthio)methyl)-6 oxo -1 , 6 dihydrop y rimid ine -5 carbox y lic ac id (CAS No . 1283483 -21 -5) on medicine is poised to grow.